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Compound of Interest

Compound Name: H-89 Dihydrochloride

Cat. No.: B2680844 Get Quote

Essential Safety and Handling Guide for H-89
Dihydrochloride
This guide provides immediate, essential safety, and logistical information for handling H-89
Dihydrochloride, tailored for researchers, scientists, and drug development professionals. It

includes detailed procedural guidance on personal protective equipment, operational plans for

handling and disposal, and emergency first aid measures.

Hazard Identification and Classification
H-89 Dihydrochloride is classified as harmful if swallowed, causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] While some suppliers do not classify the

substance according to the Globally Harmonized System (GHS), it is prudent to handle it as a

potentially hazardous chemical.[2] To the best of current knowledge, the chemical, physical,

and toxicological properties have not been thoroughly investigated.[3]

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure safe handling and minimize exposure, a combination of engineering controls and

personal protective equipment is required. A system of local and/or general exhaust ventilation

is recommended.[3] An accessible safety shower and eye wash station should be present in

the work area.[1][3]
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Protection Type Requirement Details

Eye/Face Protection Safety glasses or goggles
Wear protective safety glasses

to prevent contact with eyes.[3]

Skin Protection
Chemical-resistant gloves and

protective clothing

Wear compatible chemical-

resistant gloves (e.g., Nitrile

rubber) and a lab coat or other

protective clothing to prevent

skin contact.[3][4][5]

Respiratory Protection Use in a well-ventilated area

Avoid breathing dust or

aerosols by working in an area

with appropriate exhaust

ventilation, such as a chemical

fume hood.[1] For major spills

or in situations where dust

cannot be controlled, a self-

contained breathing apparatus

may be necessary.[3]

General Hygiene
Follow standard laboratory

practices

Do not eat, drink, or smoke

when using this product.[1]

Wash hands thoroughly after

handling.[1][3] Remove and

wash contaminated clothing

before reuse.[1][3]

Operational Plans: Handling, Storage, and Disposal
Proper handling and storage are critical to maintaining the stability and integrity of H-89
Dihydrochloride and ensuring laboratory safety.

Handling:

Avoid contact with skin, eyes, and mucous membranes.[3]

Prevent the formation of dust and aerosols.[1]
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Use only in areas with adequate exhaust ventilation.[1]

Storage:

Keep containers tightly sealed.[1][3]

Store in a cool, well-ventilated area.[1]

Protect from moisture, light, and heat.[3]

Avoid strong oxidizing and reducing agents.[3]

Parameter Value & Conditions

Long-Term Storage Temperature (Solid) -20°C[3][6]

Short-Term Storage Temperature (Solid) Room Temperature (for less than 2 weeks)[1]

Storage Temperature (Reconstituted) 2°C to 8°C or 4°C[7]

Reconstituted Solution Stability Stable for up to 4 months at 4°C[7]

Storage in Solvent -80°C (2 years); -20°C (1 year)[1]

Disposal:

Dispose of H-89 Dihydrochloride and any contaminated packaging or materials in

accordance with all applicable local, state, and federal regulations.[1][3]

Do not allow the substance to enter drains or water courses.[1][3]

For spills, contaminated materials should be placed in a designated chemical waste

container.[3]

Emergency and First Aid Procedures
Immediate action is required in the event of accidental exposure.
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with large amounts of

water for at least 5-15 minutes, occasionally

lifting the upper and lower eyelids.[1][3][8]

Remove contact lenses if present and easy to

do.[1] Seek prompt medical attention.[1][3]

Skin Contact

Immediately wash the affected skin with soap

and plenty of water for at least 5 minutes.[3]

Remove contaminated clothing and shoes.[1][3]

If irritation persists, get medical attention.[8]

Inhalation

Move the exposed person to fresh air at once.[1]

[3] If breathing is difficult, provide respiratory

support (e.g., CPR) and get medical attention.[1]

[3]

Ingestion

If the person is conscious, wash out their mouth

with water.[1][3] Do NOT induce vomiting.[1]

Seek immediate medical attention.[1][3]

Accidental Spill Response Plan
In the event of a spill, isolate the area and follow a structured response plan to ensure safety

and proper decontamination.
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Spill Occurs

Evacuate Personnel
& Isolate Area

IMMEDIATE ACTION

Wear Full PPE:
- Respirator

- Chemical Gloves
- Safety Goggles

- Protective Clothing

Contain the Spill

Clean Up Spill:
- Sweep up solid carefully to avoid dust

- Absorb liquid with inert material

Place Waste in a
Sealed Chemical
Waste Container

Decontaminate Spill Area
& Equipment with Alcohol

Ventilate the Area

Wash Hands & Remove PPE

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of H-89 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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